Cas no 1499487-19-2 (Ethyl 5-bromo-2-chloro-3-fluorobenzoate)

• Product Name: Ethyl 5-bromo-2-chloro-3-fluorobenzoate
• CAS No: 1499487-19-2
• MF: C₉H₇BrClFO₂
• MW: 281.506084680557
• MDL: MFCD20926066
• CID: 4959770
• Update Time: 2025-05-19

Ethyl 5-bromo-2-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-2-chloro-3-fluorobenzoate
• Ethyl 5-bromo-2-chloro-3-fluorobenzoate

• MDL： MFCD20926066
• Inchi： 1S/C9H7BrClFO2/c1-2-14-9(13)6-3-5(10)4-7(12)8(6)11/h3-4H,2H2,1H3
• InChI Key： SSBJDLBXDRHFEQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OCC)C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 5-bromo-2-chloro-3-fluorobenzoate

Comprehensive Overview of Ethyl 5-bromo-2-chloro-3-fluorobenzoate (CAS No. 1499487-19-2)

Ethyl 5-bromo-2-chloro-3-fluorobenzoate (CAS No. 1499487-19-2) is a highly specialized fluorinated aromatic ester widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring bromo, chloro, and fluoro substituents, makes it a valuable building block for designing bioactive compounds. Researchers and industries prioritize this compound due to its versatility in cross-coupling reactions and catalyzed transformations, aligning with the growing demand for halogenated benzoates in drug discovery.

In recent years, the surge in AI-driven drug discovery and green chemistry has amplified interest in compounds like Ethyl 5-bromo-2-chloro-3-fluorobenzoate. Search trends reveal queries such as "applications of fluorinated benzoates in medicine" and "sustainable synthesis of halogenated esters", reflecting its relevance. The compound’s role in pesticide development and material science further underscores its multidisciplinary appeal, addressing global challenges like crop protection and biodegradable materials.

From a technical perspective, CAS No. 1499487-19-2 exhibits exceptional stability under standard conditions, facilitating storage and handling. Its electron-withdrawing groups enhance reactivity in nucleophilic substitution reactions, a feature exploited in high-throughput screening libraries. Analytical techniques like HPLC and NMR are routinely employed to verify purity, ensuring compliance with Good Manufacturing Practices (GMP) for industrial-scale production.

Environmental and regulatory considerations are critical for halogenated compounds. Ethyl 5-bromo-2-chloro-3-fluorobenzoate is designed to minimize ecological impact, with studies focusing on its degradation pathways and toxicity profiles. This aligns with the European Chemicals Agency (ECHA) guidelines and the U.S. EPA’s push for safer chemical alternatives, making it a responsible choice for sustainable research.

Future prospects for CAS No. 1499487-19-2 include innovations in catalysis and bioconjugation, areas gaining traction in precision medicine. As the scientific community explores machine learning for molecular design, this compound’s structural motifs may inspire next-generation therapeutics. Its compatibility with flow chemistry systems also positions it as a candidate for automated synthesis platforms, a trend reshaping modern laboratories.